Cas no 603-47-4 (4-{4-(Dimethylamino)phenyl4-(methylimino)cyclohexa-2,5-dien-1-ylidenemethyl}-N,N-dimethylaniline Hydrochloride (Technical Grade))

• Product Name: 4-{4-(Dimethylamino)phenyl4-(methylimino)cyclohexa-2,5-dien-1-ylidenemethyl}-N,N-dimethylaniline Hydrochloride (Technical Grade)
• CAS No: 603-47-4
• MF: C₂₄H₂₈ClN₃
• MW: 393.952224731445
• MDL: MFCD00012568
• CID: 82668
• PubChem ID: 196986
• Update Time: 2025-04-18

4-{4-(Dimethylamino)phenyl4-(methylimino)cyclohexa-2,5-dien-1-ylidenemethyl}-N,N-dimethylaniline Hydrochloride (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• 4-[[4-(dimethylamino)phenyl][4-(methylimino)cyclohexa-2,5-dien-1-ylidene]methyl]-N,N-dimethylaniline monohydrochloride
• METHYL VIOLET
• PENTAMETHYL PARAROSANILINE CHLORIDE
• ANILINE VIOLET
• BASIC VIOLET I
• CI 42535B
• CI NO 42535
• DAHLIA B
• DAHLIA VIOLET B
• Methyl vioet
• PARIS VIOLET
• PYOKTANIN BLUE
• NS00080436
• Methyl Violet dye salt
• PENTAMETHYLPARAROSANILINE HYDROCHLORIDE
• Aniline, p-((p-(dimethylamino)phenyl)(4-(methylimino)-2,5-cyclohexadien-1-ylidene)methyl)-N,N-dimethyl-, monohydrochloride
• V3Z44MJ9SB
• Benzenamine, 4-((4-(dimethylamino)phenyl)(4-(methylimino)-2,5-cyclohexadien-1-ylidene)methyl)-N,N-dimethyl-, monohydrochloride
• Pyoktanin Blue, SAJ first grade
• NSC 47731
• PENTAMETHYL-P-ROSANILINE HYDROCHLORIDE
• EINECS 210-042-3
• BENZENAMINE, 4-((4-AMINOPHENYL)(4-IMINO-2,5-CYCLOHEXADIEN-1-YLIDENE)METHYL)-N-METHYL-
• EN300-311688
• DTXSID90943876
• GENTIAN VIOLET 2B
• 4-?{[4-?(Dimethylamino)?phenyl]?[4-?(methylimino)?cyclohexa-?2,?5-?dien-?1-?ylidene]?methyl}?-?N,?N-?dimethylaniline Hydrochloride (Technical Grade)
• 4-{[4-(dimethylamino)phenyl][4-(methylimino)cyclohexa-2,5-dien-1-ylidene]methyl}-N,N-dimethylaniline hydrochloride
• Pyoktanin Blue, SAJ special grade
• UNII-V3Z44MJ9SB
• Gentian Violet B
• 603-47-4
• Methyl Violet 2B (C.I. 42535)
• PENTAMETHYLPARAROSANILINE CHLORIDE
• Methyl Violet (Crystal Violet)
• 4-((4-AMINOPHENYL)(4-IMINO-2,5-CYCLOHEXADIEN-1-YLIDENE)METHYL)-N-METHYLBENZENAMINE
• BENZENAMINE, 4,4'-((4-(METHYLIMINO)-2,5-CYCLOHEXADIEN-1-YLIDENE)METHYLENE)BIS(N,N-DIMETHYL-, HYDROCHLORIDE (1:1)
• CS-0213813
• MFCD00012568
• 4-[[4-(dimethylamino)phenyl]-(4-methyliminocyclohexa-2,5-dien-1-ylidene)methyl]-N,N-dimethylaniline;hydrochloride
• NSC47731
• Benzenamine, N,N-dimethyl-4-((4-(dimethylamino)phenyl)(4-(methylimino)-2,5-cyclohexadien-1-ylidene)methyl)-, monohydrochloride
• Aniline, p-[[p-(dimethylamino)phenyl][4-(methylimino)-2,5-cyclohexadien-1-ylidene]methyl]-N,N-dimethyl-, monohydrochloride (8CI); Benzenamine, 4-[[4-(dimethylamino)phenyl][4-(methylimino)-2,5-cyclohexadien-1-ylidene]methyl]-N,N-dimethyl-, monohydrochloride (9CI); Gentian Violet B; Methyl Violet 2BN200; Pentamethyl pararosaniline chloride
• Methyl violet 2B, certified by the Biological Stain Commission
• Methyl Violet 2BN200
• 3-N-Boc-amino-2-hydroxy-5-methylacetophenone
• 4-((4-(Dimethylamino)phenyl)(4-(methylimino)cyclohexa-2,5-dien-1-ylidene)methyl)-N,N-dimethylaniline monohydrochloride
• Benzenamine,5-cyclohexadien-1-ylidene]methyl]-N,N-dimethyl-, monohydrochloride
• Aniline,5-cyclohexadien-1-ylidene]methyl]-N,N-dimethyl-, monohydrochloride
• NSC-47731
• RYJANKUZQXLWGF-UHFFFAOYSA-N
• JFTBTTPUYRGXDG-UHFFFAOYSA-N
• CHEBI:228533
• 4-{4-(Dimethylamino)phenyl4-(methylimino)cyclohexa-2,5-dien-1-ylidenemethyl}-N,N-dimethylaniline Hydrochloride (Technical Grade)

• MDL： MFCD00012568
• Inchi： 1S/C24H27N3.ClH/c1-25-21-12-6-18(7-13-21)24(19-8-14-22(15-9-19)26(2)3)20-10-16-23(17-11-20)27(4)5;/h6-17H,1-5H3;1H
• InChI Key： JFTBTTPUYRGXDG-UHFFFAOYSA-N
• SMILES： Cl.N(C)(C)C1C=CC(=CC=1)C(=C1C=CC(C=C1)=NC)C1C=CC(=CC=1)N(C)C |c:17,t:10|

Computed Properties

• Exact Mass: 393.19700
• Monoisotopic Mass: 393.197
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 560
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 18.8A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.089
• Melting Point: 137 °C
• Boiling Point: 514.9°C at 760 mmHg
• Flash Point: 234.7°C
• Refractive Index: 1.639
• PSA: 18.84000
• LogP: 5.61930
• Solubility: Not available
• PH: 0.1(yellow)-3.2(violet)

4-{4-(Dimethylamino)phenyl4-(methylimino)cyclohexa-2,5-dien-1-ylidenemethyl}-N,N-dimethylaniline Hydrochloride (Technical Grade) Security Information

• Hazardous Material transportation number：UN 3143
• WGK Germany：3
• Hazard Category Code： 22-36-26/27/28
• Safety Instruction： 26-36-24/25
• RTECS：CX9899550
• Hazardous Material Identification：
• Risk Phrases：22-36-26/27/28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes